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Compound of Interest

Compound Name: (R)-Bromoenol lactone-d7

Cat. No.: B15576620

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for handling (R)-Bromoenol lactone-d7, including detailed
operational and disposal plans.

(R)-Bromoenol lactone-d7 is a deuterated analog of (R)-Bromoenol lactone, an irreversible
inhibitor of calcium-independent phospholipase A2 (iPLA2).[1][2] Due to its chemical properties,
specific precautions must be taken to ensure the safety of laboratory personnel and the
environment. This substance is intended for research use only and not for human or veterinary
diagnostic or therapeutic use.[3]

Hazard Identification and Classification

(R)-Bromoenol lactone-d7 is typically supplied as a solution in methyl acetate. The primary
hazards are associated with the solvent.[3] However, the compound itself, as a halogenated
organic substance, also presents potential hazards.

GHS Classification (based on solvent and compound characteristics):
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2

and vapor.[3]

o H319: Causes serious eye

Eye Irritation 2A o

irritation.[3][4]
Skin Irritation 2 H315: Causes skin irritation.[4]
Specific Target Organ Toxicity 3 H336: May cause drowsiness
(Single Exposure) or dizziness.[3]
Specific target organ toxicity 3 H335: May cause respiratory
(single exposure) irritation.[4]

Hazard Pictograms:

walt text

walt text

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling (R)-Bromoenol lactone-d7
to ensure appropriate PPE is selected. [5][6]The following table summarizes the recommended
PPE.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://cdn.caymanchem.com/cdn/msds/10006800m.pdf
https://cdn.caymanchem.com/cdn/msds/10006800m.pdf
https://cdn.caymanchem.com/cdn/msds/70700m.pdf
https://cdn.caymanchem.com/cdn/msds/70700m.pdf
https://cdn.caymanchem.com/cdn/msds/10006800m.pdf
https://cdn.caymanchem.com/cdn/msds/70700m.pdf
https://www.benchchem.com/product/b15576620?utm_src=pdf-body
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specifications
Chemical splash goggles are
) required to protect against
Eye and Face Protection Safety Goggles

liquid splashes and vapors. [5]

[7]

Face Shield

A face shield should be worn in
conjunction with goggles when
there is a significant risk of
splashing. [7][8]

Hand Protection

Chemical-Resistant Gloves

Disposable nitrile gloves are
suitable for incidental contact.
[5]For prolonged contact or
handling larger quantities,
heavier-duty gloves such as
butyl or Viton® should be
considered. [6]Always check
the glove manufacturer's

compatibility chart.

Body Protection

Laboratory Coat

A flame-resistant lab coat is

recommended.

Chemical-Resistant Apron

A chemical-resistant apron
should be worn over the lab
coat when handling larger

guantities. [6]

Closed-toe Shoes

Required for all laboratory
work. [5]

Respiratory Protection

Fume Hood

All handling of (R)-Bromoenol
lactone-d7 should be
conducted in a certified
chemical fume hood to avoid

inhalation of vapors. [9]

Respirator

If a fume hood is not available

or if there is a risk of exceeding
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exposure limits, a NIOSH-
approved respirator with an
appropriate organic vapor

cartridge should be used. [10]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is crucial for the safe handling of (R)-Bromoenol
lactone-d7.

1. Preparation:
e Ensure a chemical fume hood is operational and the sash is at the appropriate height.

o Gather all necessary materials, including PPE, spill containment materials, and waste
containers.

o Locate the nearest eyewash station and safety shower before beginning work. [11]* Ensure
proper ventilation in the work area. [9] 2. Handling the Solution:

e Ground and bond containers when transferring the solution to prevent static discharge. [3]*
Use only non-sparking tools. [3]* Avoid contact with skin and eyes. [9]* Avoid inhalation of
vapor or mist. [3]* Keep the container tightly closed when not in use.

3. First Aid Measures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If breathing has
Inhalation . e I
stopped, give artificial respiration. Seek

immediate medical attention. [12][13]

Immediately remove contaminated clothing.
) [12]Wash the affected area with soap and plenty
Skin Contact )
of water for at least 15 minutes. [12][14]Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. [12][13]Remove

contact lenses if present and easy to do.

[3]Seek immediate medical attention.

Do NOT induce vomiting. Wash out the mouth

) with water. Never give anything by mouth to an
Ingestion , . . .

unconscious person. Seek immediate medical

attention. [9]

Disposal Plan

(R)-Bromoenol lactone-d7 and its containers must be disposed of as hazardous waste. As a
halogenated organic compound, it requires specific disposal procedures.

1. Waste Segregation and Collection:

o Dispose of unused (R)-Bromoenol lactone-d7 and any materials contaminated with it (e.qg.,
gloves, pipette tips) in a designated, properly labeled, and sealed container for halogenated
organic waste. [15]* Do not mix with non-halogenated waste.

o Keep the waste container closed except when adding waste. [15] 2. Disposal Procedure:

o Follow all local, state, and federal regulations for hazardous waste disposal.
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» Contact your institution's Environmental Health and Safety (EHS) office for specific guidance

on hazardous waste pickup and disposal.

e Do not dispose of down the drain or in regular trash. [15] Quantitative Data for Halogenated

Waste Disposal:

Parameter Guideline

Waste Classification Hazardous Waste [15]

Typically >2% for classification as halogenated

Halogen Content
solvent waste. [15]

Varies by jurisdiction; consult your EHS office. A
Container Accumulation Limit common limit is 55 gallons in a satellite

accumulation area. [15]

Experimental Workflow and Safety Diagram

The following diagram outlines the logical flow for safely handling (R)-Bromoenol lactone-d7,

from preparation to disposal.
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Workflow for Handling (R)-Bromoenol lactone-d7
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Caption: Safe handling workflow for (R)-Bromoenol lactone-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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